N-(5-chloro-2-methoxyphenyl)-4-(6-oxo-3-(p-tolyl)pyridazin-1(6H)-yl)butanamide

• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-4-[3-(4-methylphenyl)-6-oxopyridazin-1-yl]butanamide
• InChI: InChI=1S/C22H22ClN3O3/c1-15-5-7-16(8-6-15)18-10-12-22(28)26(25-18)13-3-4-21(27)24-19-14-17(23)9-11-20(19)29-2/h5-12,14H,3-4,13H2,1-2H3,(H,24,27)
• InChI Key: FVNDLOQRMPSYKG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN(C(=O)C=C2)CCCC(=O)NC3=C(C=CC(=C3)Cl)OC
• Molecular Formula: C22H22ClN3O3
• Molecular Weight: 411.9 g/mol

Description

N-(5-chloro-2-methoxyphenyl)-4-(6-oxo-3-(p-tolyl)pyridazin-1(6H)-yl)butanamide, also known as CTB, is a chemical compound that has gained attention in the scientific community due to its potential use in various research applications. In

Scientific Research Applications

Antimitotic Agents and Biological Activities

Research has identified compounds structurally related to N-(5-chloro-2-methoxyphenyl)-4-(6-oxo-3-(p-tolyl)pyridazin-1(6H)-yl)butanamide as significant for their antimitotic and biological activities. Chiral isomers of related compounds have been synthesized and shown to be active in several biological systems, with variations in potency between different isomers. These studies underscore the potential of such compounds in developing new therapeutic agents with antimitotic properties (Temple & Rener, 1992).

Heterocyclic Compound Synthesis

The compound's structure lends itself to the synthesis of heterocyclic compounds with expected biological activity. Research into related compounds has demonstrated the ability to synthesize new heterocyclic compounds that show promising antimicrobial and antifungal activities. These synthetic pathways and the biological activities of the resulting compounds highlight the chemical's versatility in contributing to new drug development (Sayed et al., 2003).

Lipoxygenase Inhibition

The synthesis of N-(5-chloro-2-methoxyphenyl)-4-(5-substituted-1,3,4-oxadiazol-2-ylthio)butanamide derivatives has been explored for their suitability as lipoxygenase inhibitors. These compounds were synthesized through a multi-step process and tested against the lipoxygenase enzyme, showing moderately good activities. Such research indicates the potential therapeutic applications of these compounds in diseases where lipoxygenase activity is implicated (Aziz‐ur‐Rehman et al., 2016).

Transformations and Derivative Synthesis

Further studies have investigated the transformations of related pyrido[1,2-a]pyrazine ring systems into various derivatives, including imidazo[1,2-a]pyridines, showcasing the compound's utility in the synthesis of complex heterocyclic systems. Such transformations are critical for the development of compounds with potential pharmacological applications (Kolar et al., 1996).